1-Phenylnaphthalene-2-carboxylic acid
Overview
Description
1-Phenylnaphthalene-2-carboxylic acid is a useful research compound. Its molecular formula is C17H12O2 and its molecular weight is 248.27 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 248.083729621 g/mol and the complexity rating of the compound is 319. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Fluoranthene Formation
1-Phenylnaphthalene reacts with H + ZSM-5 zeolites, resulting in the isomerization to 2-phenyl naphthalene and the formation of fluoranthene. This reaction's yield increases with temperature and acidity of zeolites, indicating the potential of 1-phenylnaphthalene in producing fluoranthene under controlled conditions (Perez & Raimondo, 1996).
Synthesis of Dicarboxylic Anhydrides
The compound is involved in the formation of substituted 1-phenylnaphthalene-2,3-dicarboxylic anhydrides from substituted phenylpropiolic acids. This process highlights its role in synthesizing key chemical intermediates (Cadby, Hearn & Ward, 1973).
Photosynthetic Electron Transport Inhibition
Multihalogenated 1-hydroxynaphthalene-2-carboxanilides derivatives, involving 1-Phenylnaphthalene, show significant inhibition of photosynthetic electron transport in spinach chloroplasts. This discovery is crucial in understanding the interactions of such compounds with chlorophyll a and in the study of pigment-protein complexes (Goněc et al., 2017).
Heat Transfer Fluids in Energy Applications
1-Phenylnaphthalene and its derivatives have been evaluated as heat transfer fluids for high-temperature energy applications. Their properties like low vapor pressure, high critical temperature, and thermal stability make them suitable for applications up to 800 K (McFarlane, Luo, Garland & Steele, 2010).
Enantioselective Sensing
A derivative of 1,8-diacridylnaphthalene, used for enantioselective sensing of chiral carboxylic acids, demonstrates the application of 1-Phenylnaphthalene in the field of chiral discrimination and analysis (Mei & Wolf, 2004).
Catalytic Activity in Organic Synthesis
The compound's derivatives show potential in catalytic activities, such as in the synthesis of fused phenylnaphthalenes, indicating its role in facilitating complex organic synthesis processes (Yamamoto, Mori & Shibuya, 2015).
Properties
IUPAC Name |
1-phenylnaphthalene-2-carboxylic acid | |
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InChI |
InChI=1S/C17H12O2/c18-17(19)15-11-10-12-6-4-5-9-14(12)16(15)13-7-2-1-3-8-13/h1-11H,(H,18,19) | |
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InChI Key |
DPNWSDLFHDWHCV-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=CC=C(C=C1)C2=C(C=CC3=CC=CC=C32)C(=O)O | |
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Molecular Formula |
C17H12O2 | |
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DSSTOX Substance ID |
DTXSID40516115 | |
Record name | 1-Phenylnaphthalene-2-carboxylic acid | |
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Molecular Weight |
248.27 g/mol | |
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CAS No. |
85679-03-4 | |
Record name | 1-Phenylnaphthalene-2-carboxylic acid | |
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Synthesis routes and methods
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